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Compound of Interest

Compound Name: 1-Tetradecene

Cat. No.: B072687

For researchers, scientists, and drug development professionals, the safe handling of
chemicals is paramount. This guide provides immediate, essential safety and logistical
information for the use of 1-Tetradecene, including comprehensive operational and disposal
plans to ensure laboratory safety and compliance.

Personal Protective Equipment (PPE)

When handling 1-Tetradecene, a thorough risk assessment should be conducted to determine
the necessary personal protective equipment. The following table summarizes the
recommended PPE based on safety data sheets.
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Protection Type Recommended Equipment Standard

NIOSH (US) or EN 166 (EU)

Eye/Face Protection Face shield and safety glasses
approved

Handle with gloves. Use

proper glove removal )
Follow applicable laws and

Skin Protection technique. Dispose of )
good laboratory practices

contaminated gloves after use.

Wash and dry hands.

If ventilation is inadequate, a
supplied-air NIOSH approved
respirator may be appropriate.
Respiratory Protection An Air-Purifying Respirator for NIOSH approved
Dusts and Mists / P100 may be
suitable if exposure to harmful

airborne material is possible.

Quantitative Safety Data

Property Value

Flash Point 230°F (110°C) Closed Cup
Auto-ignition Temperature 455°F (235°C)

Explosive Limits in Air 0.3-4.3 vol%

Acute Inhalation Toxicity (LC50) > 5 mg/l (Rat, 4 h)

Initial Threshold Screening Level (ITSL) 29 pg/m3 (annual average)

Experimental Protocols: Handling and Storage

Safe Handling:
e Avoid contact with skin and eyes.[1]

e Do not breathe vapors or mist.[2][3][4]
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Ensure adequate ventilation in the handling area.[1][5]

Smoking, eating, and drinking are strictly prohibited in the application area.[2][3][4]

Wash hands before breaks and at the end of the workday.[1]

Use personal protective equipment as specified above.[1][5]

Storage:

Store in a cool, dry, and well-ventilated place.[1]
o Keep containers tightly closed.[1][2][3][4]

o Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.[1]

o Store under an inert gas as the substance is air-sensitive.[1]
o Store locked up.[2][3][6]

o Electrical installations and working materials must comply with technological safety
standards.[2][3][4]

First Aid Measures
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Exposure Route First Aid Procedure

Move the person into fresh air. If not breathing,
) give artificial respiration. Consult a physician.[1]
Inhalation . . "
If unconscious, place in recovery position and

seek medical advice.[2]

) Wash off with soap and plenty of water. Consult
Skin Contact o
a physician.[1]

Flush eyes with water as a precaution.[1][2]

Remove contact lenses if present and easy to
Eye Contact ) o o ]

do. Continue rinsing. If eye irritation persists,

consult a specialist.[2]

Do NOT induce vomiting.[1][2][6] Rinse mouth
with water.[1][6] Never give anything by mouth

Ingestion to an unconscious person.[1][2] Immediately call
a POISON CENTER or doctor.[2][6] May be

fatal if swallowed and enters airways.[2][3][6]

Disposal Plan

Product Disposal:

e Dispose of surplus and non-recyclable solutions by offering them to a licensed disposal
company.[1]

¢ Do not dispose of waste into the sewer system.[2][3]

e Do not contaminate ponds, waterways, or ditches with the chemical or used container.[2][3]
» Disposal should be in accordance with local and national regulations.[2][3]

Contaminated Packaging:

o Empty remaining contents.[2][3]

o Dispose of as unused product.[1][2][3]
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e Do not re-use empty containers.[2][3]

Accidental Release Measures

In the event of a spill, personal protective equipment should be used, and adequate ventilation
must be ensured.[1][2][5] Personnel should be evacuated to safe areas.[1]

Containment and Cleaning:

Prevent further leakage or spillage if it is safe to do so.[1][2]

e Do not let the product enter drains.[1] If the product contaminates rivers, lakes, or drains,
inform the respective authorities.[2][3][5]

e Soak up the spill with an inert absorbent material such as sand, silica gel, acid binder,
universal binder, or sawdust.[1][2][5]

o Collect the absorbed material and keep it in suitable, closed containers for disposal.[1][2][5]

Below is a workflow diagram for handling a 1-Tetradecene spill.
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1-Tetradecene Spill Response Workflow

Evacuate Area

Don Appropriate PPE

Ensure Adequate Ventilation

Contain Spill
(Prevent entry to drains)

Absorb with Inert Material

Collect and Place in
Closed Container

Dispose as Hazardous Waste

Decontaminate Spill Area

Report Incident

Click to download full resolution via product page

Caption: Workflow for handling a 1-Tetradecene spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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